Cas no 886503-42-0 (3'-Chloro-5'-(trifluoromethoxy)acetophenone)

• Product Name: 3'-Chloro-5'-(trifluoromethoxy)acetophenone
• CAS No: 886503-42-0
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• MDL: MFCD06660315
• CID: 1926295
• PubChem ID: 17750741
• Update Time: 2024-10-26

3'-Chloro-5'-(trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-[3-chloro-5-(trifluoromethoxy)phenyl]ethanone
• 3'-Chloro-5'-(trifluoromethoxy)acetophenone
• AGN-PC-01LREV
• SureCN2715788
• CTK6G6414
• MolPort-000-166-453
• JRD-1934
• SBB098972
• 3'-Chloro-5'-trifluoromethoxyacetophenone
• 1-[3-Chloro-5-(trifluoromethoxy)phenyl]ethanone (ACI)
• 1-[3-Chloro-5-(trifluoromethoxy)phenyl]ethan-1-one
• DB-019656
• MFCD06660315
• CS-0155114
• 1-(3-chloro-5-(trifluoromethoxy)phenyl)ethan-1-one
• 1-(3-chloro-5-(trifluoromethoxy)phenyl)ethanone
• PS-11300
• 3''-Chloro-5''-(trifluoromethoxy)acetophenone
• 3'Chloro-5'-(trifluoromethoxy)acetophenone
• 886503-42-0
• DTXSID00590673
• AKOS015956931
• SCHEMBL2715788

• MDL： MFCD06660315
• Inchi： 1S/C9H6ClF3O2/c1-5(14)6-2-7(10)4-8(3-6)15-9(11,12)13/h2-4H,1H3
• InChI Key： JIZQMRMVMMKCGE-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(OC(F)(F)F)C=C(Cl)C=1

Computed Properties

• Exact Mass: 238.0008416g/mol
• Monoisotopic Mass: 238.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Refractive Index: 1.4730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones